Cas no 94127-04-5 (Quinoline, 8-(chloromethyl)-)

• Product name: Quinoline, 8-(chloromethyl)-
• CAS No: 94127-04-5
• MF: C₁₀H₈ClN
• MW: 177.630221366882
• CID: 797099
• PubChem ID: 13221030

Quinoline, 8-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 8-(chloromethyl)-
• 8-(Chloromethyl)quinoline
• 8-CHLOROMETHYLQUINOLINE
• AKOS012169890
• DTXSID80529406
• SCHEMBL4990218
• CS-0527151
• 94127-04-5

• Inchi： InChI=1S/C10H8ClN/c11-7-9-4-1-3-8-5-2-6-12-10(8)9/h1-6H,7H2
• InChI Key： BKDZLPUEWDNSGH-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C(=C1)CCl)N=CC=C2

Computed Properties

• Exact Mass: 177.0345270g/mol
• Monoisotopic Mass: 177.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų
• XLogP3: 3.4